8-Methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2(1h)-one

• CAS No.: 5309-20-6
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 8-methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2-one
• InChI: InChI=1S/C13H16O2/c1-13(2)11(14)8-7-9-5-4-6-10(15-3)12(9)13/h4-6H,7-8H2,1-3H3
• InChI Key: YYBPIXYOKIHDGL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)CCC2=C1C(=CC=C2)OC)C

Description

8-Methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2(1h)-one is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the toluene suspension of sodium t-butoxide (700 mg, 2.5 eq.), 8-methoxy-3,4-dihydro-1H-naphthalen-2-one (Compound W1, 500 mg, 2.9 mmol) was added dropwise at 0° C. After 15 minutes, the solution turned into blackish green color. The mixture solution was added dropwise with methyl iodide (1.03 g, 2.5 eq.) and stirred at 15° C. overnight. Brown solid precipitated. The reaction solution was added to saturated aqueous solution of ammonium chloride/diethyl ether under stirring and cooling. After that, the solution was extracted with diethyl ether, and dried over sodium sulfate. After removing the solvent under reduced pressure, the resulting residues were purified by silica gel column chromatography (ethyl acetate/hexane) to obtain 8-methoxy-1,1-dimethyl-3,4-dihydro-1H-naphthalen-2-one (350 mg).